Cas no 1261971-07-6 (5-Chloro-3-(2,5-dimethylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid
• CAS No: 1261971-07-6
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319302
• CID: 2766784
• PubChem ID: 53225231
• Update Time: 2025-07-21

5-Chloro-3-(2,5-dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261971-07-6
• 5-CHLORO-3-(2,5-DIMETHYLPHENYL)BENZOIC ACID
• 5-Chloro-2',5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319302
• DTXSID00688963
• A1-34624
• 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid

• MDL： MFCD18319302
• Inchi： 1S/C15H13ClO2/c1-9-3-4-10(2)14(5-9)11-6-12(15(17)18)8-13(16)7-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： KJJPFYFRLHJVKH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid

Introduction to 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid (CAS No. 1261971-07-6)

5-Chloro-3-(2,5-dimethylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261971-07-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a chloro substituent at the 5-position and a dimethylphenyl group at the 3-position, which contribute to its unique chemical properties and potential biological activities. The compound's structural framework makes it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The synthesis of 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid typically involves multi-step organic reactions, including chlorination and Friedel-Crafts alkylation processes. The precise control of reaction conditions is crucial to achieving high yield and purity, which are essential for downstream applications such as pharmacological testing. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been explored to enhance the efficiency of its preparation.

In recent years, 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid has been studied for its potential therapeutic applications. Its benzoic acid core is well-known for its antimicrobial and anti-inflammatory properties, while the chloro and dimethylphenyl substituents may modulate its bioactivity by influencing enzyme interactions or receptor binding. Preliminary in vitro studies have suggested that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders and cancer pathways.

One of the most promising areas of research involves the exploration of 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid as a precursor in the development of novel anticancer agents. The structural features of this compound allow it to interact with biological targets such as kinases and transcription factors, which are critical in cancer progression. Researchers have been particularly interested in its ability to disrupt microtubule formation and induce apoptosis in tumor cells. These findings have opened up new avenues for designing targeted therapies that leverage the unique properties of this benzoic acid derivative.

Furthermore, the dimethylphenyl group in 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid may contribute to its potential as an antioxidant agent. Phenolic compounds with similar structural motifs are known to scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases. While more extensive research is needed to fully elucidate these effects, early studies suggest that this compound could play a role in neuroprotective therapies and cardiovascular health.

The pharmaceutical industry has taken note of these preliminary findings, leading to increased interest in 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid as a lead compound for drug development. Collaborative efforts between academic researchers and industrial chemists are now focused on optimizing its synthesis and evaluating its pharmacokinetic profile. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might enhance its biological activity or reduce potential side effects.

In conclusion, 5-Chloro-3-(2,5-dimethylphenyl)benzoic acid (CAS No. 1261971-07-6) represents a compelling candidate for further investigation in medicinal chemistry. Its unique structural features offer multiple opportunities for therapeutic intervention across various disease states. As research progresses, this compound is likely to emerge as a key player in the development of next-generation pharmaceuticals designed to address unmet medical needs.